Cas no 171368-65-3 (Benzene,1,4-bis[[2,5-bis(dodecyloxy)phenyl]ethynyl]-2,5-bis(dodecyloxy)-)

• Product Name: Benzene,1,4-bis[[2,5-bis(dodecyloxy)phenyl]ethynyl]-2,5-bis(dodecyloxy)-
• CAS No: 171368-65-3
• MF: C₉₄H₁₅₈O₆
• MW: 1384.25675058365
• CID: 1354268
• Update Time: 2024-08-17

Benzene,1,4-bis[[2,5-bis(dodecyloxy)phenyl]ethynyl]-2,5-bis(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis[[2,5-bis(dodecyloxy)phenyl]ethynyl]-2,5-bis(dodecyloxy)-
• Benzene, 1,4-bis[2-[2,5-bis(dodecyloxy)phenyl]ethynyl]-2,5-bis(dodecyloxy)-

• Inchi： 1S/C94H158O6/c1-7-13-19-25-31-37-43-49-55-61-75-95-89-71-73-91(97-77-63-57-51-45-39-33-27-21-15-9-3)85(81-89)67-69-87-83-94(100-80-66-60-54-48-42-36-30-24-18-12-6)88(84-93(87)99-79-65-59-53-47-41-35-29-23-17-11-5)70-68-86-82-90(96-76-62-56-50-44-38-32-26-20-14-8-2)72-74-92(86)98-78-64-58-52-46-40-34-28-22-16-10-4/h71-74,81-84H,7-66,75-80H2,1-6H3
• InChI Key： RAKWRURLLPOWCE-UHFFFAOYSA-N
• SMILES： C1(C#CC2=CC(OCCCCCCCCCCCC)=CC=C2OCCCCCCCCCCCC)=CC(OCCCCCCCCCCCC)=C(C#CC2=CC(OCCCCCCCCCCCC)=CC=C2OCCCCCCCCCCCC)C=C1OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1383.20654

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 1144.1±65.0 °C(Predicted)
• PSA: 55.38